5-Bromo-1-(2-nitrophenyl)-2,3-dihydro-1H-indole

• CAS No.: 96014-84-5
• Molecular Formula: C14H11BrN2O2
• Molecular Weight: 319.15 g/mol
• IUPAC Name: 5-bromo-1-(2-nitrophenyl)-2,3-dihydroindole
• InChI: InChI=1S/C14H11BrN2O2/c15-11-5-6-12-10(9-11)7-8-16(12)13-3-1-2-4-14(13)17(18)19/h1-6,9H,7-8H2
• InChI Key: QMPJBHNXGPLERE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)Br)C3=CC=CC=C3[N+](=O)[O-]

Description

5-Bromo-1-(2-nitrophenyl)-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C14H11BrN2O2 and its molecular weight is 319.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Bromoindoline (4.0 g, 0.02 mole), collidine (3.6 g, 0.03 mole), and o-fluoronitrobenzene (2.8 g, 0.02 mole) in xylene (25 ml) were heated at 185° C. (oil bath temperature) for 24 hours. The mixture was cooled to room temperature and poured into dichloromethane. The dichloromethane solution was washed with 1N hydrochloric acid (3 times, 150 ml), brine (200 ml), dried over anhydrous magnesium sulfate and filtered. The solvent was evaporated. Crystallization of the residue was induced by stirring in ether (15 ml) followed by hexane (200 ml), then chilling in the refrigerator overnight. The solid was filtered and washed with hexane and dried to yield 3.5 g (55%) of product. Recrystallization from 2-propanol yielded the analytical sample, mp 12°-114° C.

Synthesis routes and methods II

Procedure details

5-Bromoindoline (4.0 g, 0.02 mole), collidine (3.6 g, 0.03 mole), and o-fluoronitrobenzene (2.8 g, 0.02 mole) in xylene (25 ml) were heated at 185° C. (oil bath temperature) for 24 hours. The mixture was cooled to room temperature and poured into dichloromethane The dichloromethane solution was washed with 1N hydrochloric acid (3 times, 150 ml), brine (200 ml), dried over anhydrous magnesium sulfate and filtered. The solvent was evaporated. Crystallization of the residue was induced by stirring in ether (15 ml) followed by hexane (200 ml), then chilling in the refrigerator overnight. The solid was filtered and washed with hexane and dried to yield 3.5 g (55%) of product. Recrystallization from 2-propanol yielded the analytical sample, mp 112°-114° C.